2-Amino-2-ethylbutanoic acid
Overview
Description
2-Amino-2-ethylbutanoic acid is a white crystalline substance . It is soluble in water, slightly soluble in alcohol, and insoluble in ether .
Molecular Structure Analysis
The molecular formula of 2-Amino-2-ethylbutanoic acid is C6H13NO2 . It has an average mass of 131.173 Da and a monoisotopic mass of 131.094635 Da . The structure includes three hydrogen bond acceptors, three hydrogen bond donors, and three freely rotating bonds .Physical And Chemical Properties Analysis
2-Amino-2-ethylbutanoic acid has a density of 1.0±0.1 g/cm3, a boiling point of 225.8±23.0 °C at 760 mmHg, and a flash point of 90.3±22.6 °C . Its refractivity is 34.9±0.3 cm3, and it has a polar surface area of 63 Å2 .Scientific Research Applications
Biocatalysis and Synthesis
- Combining Aldolases and Transaminases : A study demonstrated the stereoselective synthesis of amino acid derivatives, such as 2-amino-4-hydroxybutanoic acid, using a biocatalytic approach. This involved coupling an aldol reaction with transamination, highlighting the potential of 2-amino-2-ethylbutanoic acid in synthetic chemistry (Hernández et al., 2017).
Aroma Compound Analysis in Foods
- Ehrlich Degradation Analysis : The conversion of amino acids into aroma compounds in fermented foods, including derivatives of 2-amino-2-ethylbutanoic acid, was analyzed in a study. This research offers insights into the role of such amino acids in food chemistry and flavor profiles (Matheis et al., 2016).
Chemical Synthesis and Stereochemistry
- Synthesis and Resolution of Analogues : Research on the synthesis of analogues of GABA (γ-aminobutyric acid) from 2-amino-2-ethylbutanoic acid derivatives demonstrates the compound's relevance in the study of neurotransmitters and stereochemical applications (Duke et al., 2004).
Coordination Compounds and Antibacterial Activities
- Synthesis of Coordination Compounds : A 2020 study involved synthesizing coordination compounds of 2-amino-3-methylbutanoic acid, highlighting its potential in creating novel compounds with possible antibacterial properties (Aiyelabola et al., 2020).
Computational and Docking Studies
- Quantum Computational and Docking Studies : The influence of functional groups on 2-phenylbutanoic acid and its derivatives, including 2-amino-2-phenylbutanoic acid, was investigated through computational and docking studies. This research has implications for drug design and molecular interactions (Raajaraman et al., 2019).
Mechanism of Action
Target of Action
2-Amino-2-ethylbutanoic acid, also known as diethylglycine, is a chemical compound with the molecular formula C6H13NO2
Mode of Action
It is synthesized from 3-pentanone
Biochemical Pathways
Amino acids are formed via biosynthetic pathways that are ubiquitous across most forms of life . Their carbon skeleton precursors are the intermediates of central metabolic pathways .
Pharmacokinetics
The compound has a melting point of 252.6 °C (decomp) and a boiling point of 162-164 °C (Press: 12 Torr) . It is soluble in water, slightly soluble in alcohol, and insoluble in ether .
properties
IUPAC Name |
2-amino-2-ethylbutanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO2/c1-3-6(7,4-2)5(8)9/h3-4,7H2,1-2H3,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KWOMLHIFHFWBSB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)(C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20180358 |
Source
|
| Record name | alpha-Amino-2-ethylbutanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20180358 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
131.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-2-ethylbutanoic acid | |
CAS RN |
2566-29-2 |
Source
|
| Record name | alpha-Amino-2-ethylbutanoic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002566292 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2566-29-2 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=23275 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | alpha-Amino-2-ethylbutanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20180358 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-amino-2-ethylbutanoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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